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Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of Oxazole-4-carbothioamide. Due to the limited availability of direct experimental data for this
specific compound, this document outlines a plausible synthetic pathway adapted from
established oxazole synthesis methodologies. Furthermore, it presents the known
physicochemical properties and predicted spectroscopic data based on its structural analogue,
Oxazole-4-carboximidamide. Detailed, generalized experimental protocols for characterization
are also provided to guide researchers in their own investigations of this molecule. The oxazole
moiety is a significant scaffold in medicinal chemistry, and the introduction of a carbothioamide
group at the 4-position presents a unique opportunity for the development of novel therapeutic
agents.[1][2][3]

Introduction

Oxazole derivatives are a critical class of heterocyclic compounds widely recognized for their
diverse pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and
antidiabetic properties.[2][3] The oxazole ring, a five-membered heterocycle containing one
oxygen and one nitrogen atom, serves as a metabolically stable scaffold that can engage in
various non-covalent interactions with biological targets.[4][5] The functionalization of the
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oxazole core is a key strategy in drug discovery to modulate the biological activity of the
resulting molecules.[2][4]

Oxazole-4-carbothioamide, also known as 1,3-oxazole-4-carbothioamide, is a versatile
compound with potential applications in pharmaceutical development, agricultural chemistry,
and material science.[6] The carbothioamide group, a bioisostere of the carboxamide and ester
functionalities, can act as a strong hydrogen bond donor and acceptor, potentially forming key
interactions with biological targets.[1] This guide aims to provide researchers with a
foundational understanding of the synthesis and characterization of this promising, yet under-
documented, compound.

Physicochemical Properties

The known physicochemical properties of Oxazole-4-carbothioamide are summarized in the
table below. This information is crucial for handling, storage, and initial characterization of the

compound.
Property Value Reference
CAS Number 118802-31-6 [6][7]
Molecular Formula CaHaN20S [61[7]
Molecular Weight 128.16 g/mol [61[7]
Appearance Pale yellow solid [6][7]
Purity >99% (HPLC) [61[7]
Storage Conditions 0-8°C [61(7]

Proposed Synthesis of Oxazole-4-carbothioamide

While a specific, validated synthetic protocol for Oxazole-4-carbothioamide is not readily
available in the public domain, a plausible route can be proposed based on established
methods for synthesizing oxazole derivatives. The following multi-step synthesis starts from the
more readily available oxazole-4-carbonitrile.

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbothioamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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